1,3-DITHIOLANE, 2-(p-CHLOROPHENYL)-2-METHYL-

• CAS No.: 6302-91-6
• Molecular Formula: C10H11ClS2
• Molecular Weight: 230.8 g/mol
• IUPAC Name: 2-(4-chlorophenyl)-2-methyl-1,3-dithiolane
• InChI: InChI=1S/C10H11ClS2/c1-10(12-6-7-13-10)8-2-4-9(11)5-3-8/h2-5H,6-7H2,1H3
• InChI Key: YMBUWFFNNVVGFS-UHFFFAOYSA-N
• Canonical SMILES: CC1(SCCS1)C2=CC=C(C=C2)Cl

Description

1,3-DITHIOLANE, 2-(p-CHLOROPHENYL)-2-METHYL- is a useful research compound. Its molecular formula is C10H11ClS2 and its molecular weight is 230.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-chloroacetophenone (1.3 mL, 10 mmol), iodine (250 mg, 1 mmol), 1,2-ethanedithiol (0.85 mL, 10 mmol) in dry tetrahydrofuran (20 mL) was heated at reflux under an atmosphere of nitrogen for 16 h. The mixture was allowed to cool to room temperature and concentrated in vacuo and the residue taken up in ether (20 mL). The organic solution was washed with water (2×10 mL) and brine (1×10 mL), then dried (Na2SO4) and evaporated under reduced pressure. Flash column chromatography of the residue, eluting with 37% aqueous ammonia:ether:hexane (0.02:1:6) afforded 2-(4-chlorophenyl)-2-methyl-1,3-dithiolane (24) as a colourless oil (1.11 g, 48%). 1H nmr (300 MHz, CDCl3) 2.13 (s, 3H, CH3), 3.31-3.53 (m, 4H, SCH2CH2S), 7.27 (d, J=8.7 Hz, 2H, 2×ArH), 7.69 (d, J=8.7 Hz, 2H, 2×ArH).